Cas no 7154-71-4 (Diethyl 2-octadecylpropanedioate)

• Product Name: Diethyl 2-octadecylpropanedioate
• CAS No: 7154-71-4
• MF: C₂₅H₄₈O₄
• MW: 412.646228790283
• CID: 1750499
• PubChem ID: 252260
• Update Time: 2025-04-21

Diethyl 2-octadecylpropanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-octadecylpropanedioate
• NSC73734
• diethyl stearylmalonate
• AG-K-39667
• octadecyl-malonic acid diethyl ester
• Octadecyl-malonsaeure-diaethylester
• AC1L5LL2
• AC1Q63UP
• 2-Octadecylmalonic acid diethyl ester
• CTK2I0099
• AR-1I4766
• diethyl octadecylmalonate
• diethyl octadecylpropanedioate
• diethyl 2-octadecylmalonate
• diethyl 2-octadecylmalonate;octadecyl-malonic acid diethyl ester;diethyl octadecylmalonate;diethyl octadecylpropanedioate;diethyl stearylmalonate;2-Octadecylmalonic acid diethyl ester;Octadecyl-malonsaeure-diaethylester;
• NSC-73734
• 7154-71-4
• n-octadecyl-diethyl malonate
• SCHEMBL5849644
• NSC 73734
• DTXSID50291183

• Inchi： 1S/C25H48O4/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24(26)28-5-2)25(27)29-6-3/h23H,4-22H2,1-3H3
• InChI Key： KTJAWNZADNYGFD-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 412.35500
• Monoisotopic Mass: 412.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 23
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 7.38040